Cas no 2138536-16-8 (4-(4-Nitrobenzenesulfonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine)

• Product Name: 4-(4-Nitrobenzenesulfonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine
• CAS No: 2138536-16-8
• MF: C₁₅H₂₁N₃O₅S
• MW: 355.40934252739
• CID: 6354791
• PubChem ID: 165494337
• Update Time: 2025-11-01

4-(4-Nitrobenzenesulfonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine Chemical and Physical Properties

Names and Identifiers

• 2138536-16-8
• EN300-1168100
• 2137078-35-2
• EN300-1167853
• (6s)-4-(4-nitrobenzenesulfonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine
• 4-(4-nitrobenzenesulfonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine
• 4-(4-Nitrobenzenesulfonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine

• Inchi： 1S/C15H21N3O5S/c16-12-5-7-15(8-6-12)11-17(9-10-23-15)24(21,22)14-3-1-13(2-4-14)18(19)20/h1-4,12H,5-11,16H2
• InChI Key： BYJMXGTTXVVTOD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCOC2(C1)CCC(CC2)N)(=O)=O

Computed Properties

• Exact Mass: 355.12019195g/mol
• Monoisotopic Mass: 355.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 127Ų

Additional information on 4-(4-Nitrobenzenesulfonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine

4-(4-Nitrobenzenesulfonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine (CAS No. 2138536-16-8): A Comprehensive Overview

4-(4-Nitrobenzenesulfonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine (CAS No. 2138536-16-8) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex structure and multifaceted properties, holds potential applications in various therapeutic areas, including but not limited to, anti-inflammatory and anti-cancer treatments.

The structure of 4-(4-Nitrobenzenesulfonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine is composed of a spirocyclic framework with a nitrobenzenesulfonyl group attached to the spiro ring. The presence of the nitro group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The spirocyclic structure, on the other hand, provides enhanced stability and conformational rigidity, which are crucial for optimizing the compound's pharmacological properties.

Recent research has focused on elucidating the mechanism of action of 4-(4-Nitrobenzenesulfonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to modulate the activity of key enzymes involved in inflammatory pathways, such as COX and LOX.

In the context of anti-cancer research, 4-(4-Nitrobenzenesulfonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine has demonstrated promising results in inhibiting the proliferation of various cancer cell lines. Mechanistic studies suggest that it targets multiple signaling pathways involved in cancer progression, including PI3K/AKT and MAPK/ERK pathways. These findings have led to increased interest in exploring this compound as a potential lead for developing novel anti-cancer agents.

The synthesis of 4-(4-Nitrobenzenesulfonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the spirocyclic core through a ring-closing metathesis reaction and the subsequent introduction of the nitrobenzenesulfonyl group via a sulfonylation reaction. The synthetic route has been optimized to minimize side reactions and improve overall efficiency.

From a pharmacokinetic perspective, 4-(4-Nitrobenzenesulfonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine exhibits favorable properties such as good solubility, stability, and bioavailability. These characteristics are essential for ensuring effective delivery to target tissues and sustained therapeutic effects. Preclinical studies have also shown that this compound has low toxicity profiles, making it a promising candidate for further development.

In terms of clinical applications, 4-(4-Nitrobenzenesulfonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine is currently being evaluated in various preclinical models for its potential use in treating inflammatory diseases and cancer. Early results have been encouraging, with several studies reporting significant improvements in disease outcomes and reduced side effects compared to existing treatments.

Future research directions for 4-(4-Nitrobenzenesulfonyl)-1-oxxa-aazaspiro[5.5]undecan-aamine include further optimization of its chemical structure to enhance its potency and selectivity, as well as exploring its potential synergistic effects with other therapeutic agents. Additionally, clinical trials are expected to provide more comprehensive data on its safety and efficacy in human subjects.

In conclusion, 4-(4-Nitrobenzenesulfonyl)-1-oxxa-aazaspiro[5.5]undecan-aamine (CAS No. 2138536-a6-a8) represents a promising compound with significant potential in both basic research and clinical applications. Its unique structural features and multifaceted biological activities make it an attractive target for further investigation and development in the field of medicinal chemistry.